Cas no 82810-68-2 (16-Iodostanolone)

16-Iodostanolone structure
Product name:16-Iodostanolone
CAS No:82810-68-2
MF:C19H29IO2
Molecular Weight:416.33683848381
CID:725233
16-Iodostanolone Properties
Names and Identifiers
-
- Androstan-3-one,17-hydroxy-16-iodo-, (5a,16a,17b)-
- 16-iodostanolone
- 16alpha-Iodostanolone
- 16alpha-Iodo-5alpha-dihydrotestosterone
- 16-Iodostanolone
-
- Inchi: 1S/C19H29IO2/c1-18-7-5-12(21)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)22/h11,13-17,22H,3-10H2,1-2H3/t11-,13+,14-,15-,16+,17-,18-,19-/m0/s1
- InChIKey: XBLJAEMJGAJBSA-QMMYDPBZSA-N
- SMILES: I[C@H]1[C@@H]([C@@]2(C)CC[C@@H]3[C@@]4(C)CCC(C[C@@H]4CC[C@H]3[C@@H]2C1)=O)O
Computed Properties
- 精确分子量: 416.121
- 同位素质量: 416.121
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 2
- 重原子数量: 22
- 可旋转化学键数量: 0
- 复杂度: 492
- 共价键单元数量: 1
- 确定原子立构中心数量: 8
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 4.3
- 拓扑分子极性表面积: 37.3
Experimental Properties
- Density: 1.46
- Boiling Point: 474.5°C at 760 mmHg
- 闪点: 240.7°C
- Refractive Index: 1.591
16-Iodostanolone Literature
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
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Valentina Guerra,Chaoying Wan,Volkan Degirmenci,Jeremy Sloan,Dimitris Presvytis,Tony McNally Nanoscale, 2018,10, 19469-19477
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Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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Mingguang Ren,Qingyu Xu,Shoujuan Wang,Lu Liu,Fangong Kong Chem. Commun., 2020,56, 13351-13354
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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